Cas no 1428352-54-8 (4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-1-(5-phenyl-1,2-oxazole-3-carbonyl)piperidine)

4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-1-(5-phenyl-1,2-oxazole-3-carbonyl)piperidine structure
1428352-54-8 structure
Product Name:4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-1-(5-phenyl-1,2-oxazole-3-carbonyl)piperidine
CAS No:1428352-54-8
MF:C20H22N4O2S
MW:382.479282855988
CID:5364584
Update Time:2025-07-09

4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-1-(5-phenyl-1,2-oxazole-3-carbonyl)piperidine Chemical and Physical Properties

Names and Identifiers

    • [4-[(1-methylimidazol-2-yl)sulfanylmethyl]piperidin-1-yl]-(5-phenyl-1,2-oxazol-3-yl)methanone
    • 4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-1-(5-phenyl-1,2-oxazole-3-carbonyl)piperidine
    • Inchi: 1S/C20H22N4O2S/c1-23-12-9-21-20(23)27-14-15-7-10-24(11-8-15)19(25)17-13-18(26-22-17)16-5-3-2-4-6-16/h2-6,9,12-13,15H,7-8,10-11,14H2,1H3
    • InChI Key: JEYIVPWJMUGUSD-UHFFFAOYSA-N
    • SMILES: C(N1CCC(CSC2N(C)C=CN=2)CC1)(C1C=C(C2=CC=CC=C2)ON=1)=O

4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-1-(5-phenyl-1,2-oxazole-3-carbonyl)piperidine Pricemore >>

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Additional information on 4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-1-(5-phenyl-1,2-oxazole-3-carbonyl)piperidine

Introduction to Compound CAS No. 1428352-54-8: 4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-1-(5-phenyl-1,2-oxazole-3-carbonyl)piperidine

4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-1-(5-phenyl-1,2-oxazole-3-carbonyl)piperidine (CAS No. 1428352-54-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring, an imidazole moiety, and a phenyl-substituted oxazole group. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-1-(5-phenyl-1,2-oxazole-3-carbonyl)piperidine involves multiple steps and requires precise control over reaction conditions to ensure the formation of the desired product. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further research and development.

In terms of its biological activity, 4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-1-(5-phenyl-1,2-oxazole-3-carbonyl)piperidine has been studied for its potential as a modulator of various biological targets. One of the key areas of interest is its interaction with G protein-coupled receptors (GPCRs), which are important targets for many therapeutic agents. Studies have shown that this compound can selectively bind to specific GPCRs, modulating their activity and potentially leading to therapeutic benefits in conditions such as neurological disorders and cardiovascular diseases.

Additionally, 4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-1-(5-phenyl-1,2-oxazole-3-carbonyl)piperidine has been evaluated for its anti-inflammatory properties. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in the treatment of inflammatory diseases. These findings are supported by recent clinical trials that have shown promising results in reducing inflammation in animal models.

The pharmacokinetic properties of 4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-1-(5-phenyl-1,2-oxazole-3-carbonyl)piperidine have also been extensively studied. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a drug candidate. The compound's stability under various physiological conditions has been confirmed through extensive stability studies, ensuring its reliability in clinical settings.

In the context of drug discovery and development, 4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-1-(5-phenyl-1,2-oxazole-3-carbonyl)piperidine represents a promising lead compound. Its unique structural features and biological activities make it an attractive candidate for further optimization and development into a therapeutic agent. Ongoing research is focused on optimizing its structure to enhance its potency, selectivity, and safety profile.

The potential applications of 4-{[(1-methyl-1H-imidazol-2-y l)sulfanyl]methyl}-1-(5 -phen yl - 1 , 2 - ox azole - 3 - carb on y l)pi peri dine extend beyond traditional pharmaceuticals. It has also been explored for use in combination therapies, where it can be used alongside other drugs to achieve synergistic effects. This approach has shown promise in enhancing the efficacy of existing treatments while reducing side effects.

In conclusion, CAS No. 1428352 - 54 - 8: 4 - { [ ( 1 - methyl - 1 H - im idazo l - 2 - y l) su lfany l] met hyl} - 1 - ( 5 - phen yl - 1 , 2 - ox azole - 3 - carb on y l)pi peri dine is a multifaceted compound with significant potential in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further development into therapeutic agents targeting various diseases and conditions.

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